Cas no 33872-61-6 (Carbonohydrazonic dihydrazide, tris[(4-chlorophenyl)methylene]-)

• Product Name: Carbonohydrazonic dihydrazide, tris[(4-chlorophenyl)methylene]-
• CAS No: 33872-61-6
• MF: C₂₂H₁₇Cl₃N₆
• MW: 471.769580602646
• CID: 1460439
• PubChem ID: 4079195
• Update Time: 2025-04-20

Carbonohydrazonic dihydrazide, tris[(4-chlorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Carbonohydrazonic dihydrazide, tris[(4-chlorophenyl)methylene]-
• 1,2,3-tris[(4-chlorophenyl)methylideneamino]guanidine
• N,N',N''-tris-((p-chlorobenzylidene)amino) guanidine
• 33872-61-6
• DTXSID80399101

• Inchi： 1S/C22H17Cl3N6/c23-19-7-1-16(2-8-19)13-26-29-22(30-27-14-17-3-9-20(24)10-4-17)31-28-15-18-5-11-21(25)12-6-18/h1-15H,(H2,29,30,31)
• InChI Key： ZDJVRDNJLXZODS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C=NN/C(=N\N=CC2C=CC(=CC=2)Cl)/NN=CC2C=CC(=CC=2)Cl)=CC=1

Computed Properties

• Exact Mass: 470.05841
• Monoisotopic Mass: 470.058028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 6.4
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• PSA: 73.5